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Compound of Interest

Compound Name:
6-Bromo-7-methoxy-2-

methylquinoline

Cat. No.: B11755923

Get Quote

This guide provides a comprehensive technical overview of 6-Bromo-7-methoxyquinaldine, a

substituted quinoline derivative. It is intended for researchers, scientists, and professionals in

the field of drug development and medicinal chemistry. This document delves into the

nomenclature, chemical identity, potential synthesis strategies, and the scientific context of this

molecule, leveraging established principles of quinoline chemistry.

Nomenclature and Molecular Identity
The name "6-Bromo-7-methoxyquinaldine" designates a specific chemical structure derived

from the heterocyclic compound quinoline. To ensure clarity and precision, it is essential to

deconstruct its nomenclature.

Core Structure: Quinaldine: The trivial name "quinaldine" refers to 2-methylquinoline. This is

the foundational scaffold of the molecule.

Substituents:

6-Bromo: A bromine atom is attached to the 6th position of the quinoline ring.
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7-Methoxy: A methoxy group (-OCH₃) is attached to the 7th position of the quinoline ring.

Therefore, the systematic and unambiguous IUPAC name for this compound is 6-Bromo-7-
methoxy-2-methylquinoline.

Table 1: Chemical Identifiers and Properties
Identifier Value Source

IUPAC Name
6-Bromo-7-methoxy-2-

methylquinoline
N/A

Synonym 6-Bromo-7-methoxyquinaldine N/A

Molecular Formula C₁₁H₁₀BrNO Derived

Molecular Weight 252.11 g/mol Derived

Canonical SMILES
CC1=NC2=C(C=C1)C(=C(C=

C2)Br)OC
Derived

InChI Key (Predicted) Derived

CAS Number
Not explicitly found; related

isomers exist.
[1]

Note: While a specific CAS number for 6-Bromo-7-methoxy-2-methylquinoline was not found

in the initial search, its isomers, such as 7-Bromo-6-methoxy-2-methylquinoline (CAS: 646039-

16-9), are documented.[1]

Scientific Context and Potential Applications
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous synthetic compounds with a wide array of biological activities.[2] The introduction of

substituents like halogens (e.g., bromine) and methoxy groups can significantly modulate the

physicochemical and biological properties of the parent molecule.[3]

Halogenation: The presence of a bromine atom can enhance lipophilicity, potentially

improving membrane permeability. It can also influence metabolic stability and provide a site

for further chemical modification.[3]
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Methoxy Group: The methoxy group can alter the electronic properties of the aromatic

system and participate in hydrogen bonding, which can be crucial for binding to biological

targets.

Given these characteristics, 6-Bromo-7-methoxyquinaldine and its analogs are of interest in

drug discovery for various therapeutic areas, including:

Anticancer Agents: Many quinoline derivatives have demonstrated potent anticancer activity

through mechanisms such as the inhibition of topoisomerase I and DNA intercalation.[2]

Antimicrobial Agents: The quinoline core is found in several antibacterial and antimalarial

drugs.

Inhibitors of Prostaglandin F2α: Related 6-bromo-3-methylquinoline analogues have been

investigated as inhibitors of prostaglandin F2α, which is associated with preterm labor.[4]

Synthesis Strategies
While a specific, documented synthesis for 6-Bromo-7-methoxy-2-methylquinoline was not

found, a plausible synthetic route can be devised based on established quinoline synthesis

methods and functional group transformations. A common and versatile method for

constructing the quinaldine ring is the Doebner-von Miller reaction.

The following diagram outlines a potential synthetic workflow:

4-Bromo-3-methoxyaniline

Doebner-von Miller Reaction
(Acid Catalyst, Oxidizing Agent)

Crotonaldehyde

6-Bromo-7-methoxy-2-methylquinoline

Cyclization & Aromatization
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Caption: Proposed synthesis of 6-Bromo-7-methoxy-2-methylquinoline.

Experimental Protocol: Proposed Synthesis
Objective: To synthesize 6-Bromo-7-methoxy-2-methylquinoline via the Doebner-von Miller

reaction.

Materials:

4-Bromo-3-methoxyaniline

Crotonaldehyde

Hydrochloric acid (concentrated)

An oxidizing agent (e.g., arsenic pentoxide or nitrobenzene)

Appropriate solvents for reaction and purification (e.g., ethanol, ethyl acetate)

Standard laboratory glassware and safety equipment

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 4-Bromo-3-methoxyaniline in a suitable solvent like ethanol.

Acidification: Slowly add concentrated hydrochloric acid to the solution while stirring.

Addition of Reagents: Introduce the oxidizing agent to the reaction mixture.

Aldehyde Addition: Add crotonaldehyde dropwise to the stirring mixture. The reaction is often

exothermic and may require cooling.

Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can

be monitored by Thin Layer Chromatography (TLC).
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Workup: After completion, cool the reaction mixture and neutralize it with a base (e.g.,

sodium carbonate solution).

Extraction: Extract the product into an organic solvent such as ethyl acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Causality behind Experimental Choices:

The Doebner-von Miller reaction is a robust method for synthesizing quinolines from anilines

and α,β-unsaturated carbonyl compounds.

Crotonaldehyde serves as the source for C2, C3, and the C2-methyl group of the quinaldine

ring.

An acid catalyst is required to facilitate the Michael addition and subsequent cyclization

steps.

An oxidizing agent is necessary for the final aromatization of the dihydroquinoline

intermediate to the stable quinoline ring system.

Analytical Characterization
To confirm the identity and purity of the synthesized 6-Bromo-7-methoxy-2-methylquinoline,

a combination of analytical techniques would be employed.[5][6]

Table 2: Analytical Methods for Structural Elucidation
and Purity Assessment
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Technique Purpose Expected Observations

¹H NMR Spectroscopy Structural Characterization

Signals corresponding to the

aromatic protons on the

quinoline ring, a singlet for the

methyl group at the 2-position,

and a singlet for the methoxy

group protons.

¹³C NMR Spectroscopy Structural Characterization

Resonances for all 11 carbon

atoms, including the methyl,

methoxy, and aromatic

carbons.

Mass Spectrometry (MS)
Molecular Weight and Formula

Confirmation

A molecular ion peak

corresponding to the

calculated molecular weight.

The isotopic pattern of bromine

(¹⁹Br and ⁸¹Br in approximately

a 1:1 ratio) would be a key

diagnostic feature.

High-Performance Liquid

Chromatography (HPLC)
Purity Assessment

A single major peak indicating

the purity of the compound.

Infrared (IR) Spectroscopy Functional Group Identification

Characteristic absorption

bands for C-H (aromatic and

aliphatic), C=C, C=N, and C-O

stretching vibrations.

The following diagram illustrates the analytical workflow for compound validation:
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Caption: Workflow for the purification and analysis of the target compound.

Conclusion
6-Bromo-7-methoxyquinaldine (6-Bromo-7-methoxy-2-methylquinoline) is a molecule of

significant interest for medicinal chemistry and drug discovery due to its substituted quinoline

core. While not extensively documented as a standalone compound, its synthesis is achievable

through established organic chemistry reactions. Its potential biological activity, inferred from

related structures, warrants further investigation. The analytical techniques outlined in this

guide provide a robust framework for its synthesis, purification, and characterization, enabling

further exploration of its properties and applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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